Cas no 53773-62-9 (Acetic acid, 2,2'-[1,2-ethanediylbis(thio)]bis-, dimethyl ester)
53773-62-9 structure
Product Name:Acetic acid, 2,2'-[1,2-ethanediylbis(thio)]bis-, dimethyl ester
CAS No:53773-62-9
MF:C8H14O4S2
MW:238.324360370636
CID:356396
PubChem ID:20386761
Update Time:2025-04-19
Acetic acid, 2,2'-[1,2-ethanediylbis(thio)]bis-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, 2,2'-[1,2-ethanediylbis(thio)]bis-, dimethyl ester
- methyl 2-[2-(2-methoxy-2-oxoethyl)sulfanylethylsulfanyl]acetate
- SCHEMBL9517329
- Dimethyl 2,2'-(ethane-1,2-diyldisulfanediyl)diacetate
- DTXSID40606540
- 53773-62-9
- IJEDQXJGDJSYOX-UHFFFAOYSA-N
- Dimethyl 2,2'-(ethane-1,2-diylbis(sulfanediyl))diacetate
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- Inchi: 1S/C8H14O4S2/c1-11-7(9)5-13-3-4-14-6-8(10)12-2/h3-6H2,1-2H3
- InChI Key: IJEDQXJGDJSYOX-UHFFFAOYSA-N
- SMILES: S(CC(=O)OC)CCSCC(=O)OC
Computed Properties
- Exact Mass: 238.03342
- Monoisotopic Mass: 238.03335127g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 9
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 103Ų
Experimental Properties
- PSA: 52.6
Acetic acid, 2,2'-[1,2-ethanediylbis(thio)]bis-, dimethyl ester Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
53773-62-9 (Acetic acid, 2,2'-[1,2-ethanediylbis(thio)]bis-, dimethyl ester) Related Products
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